Cas no 1356017-03-2 (Methyl thieno[3,2-d]pyrimidine-7-carboxylate)

• Product Name: Methyl thieno[3,2-d]pyrimidine-7-carboxylate
• CAS No: 1356017-03-2
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 5058538
• Update Time: 2025-06-08

Methyl thieno[3,2-d]pyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl thieno[3,2-d]pyrimidine-7-carboxylate
• Thieno[3,2-d]pyrimidine-7-carboxylic acid, methyl ester
• thieno[3,2-d]pyrimidine-7-carboxylic acid methyl ester
• Methyl thieno[3,2-d]pyrimidine-7-carboxylate

• Inchi： 1S/C8H6N2O2S/c1-12-8(11)5-3-13-6-2-9-4-10-7(5)6/h2-4H,1H3
• InChI Key： ITHGCSUEMDGXII-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C2=C1C=NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 1.2
• Topological Polar Surface Area: 80.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on Methyl thieno[3,2-d]pyrimidine-7-carboxylate

Comprehensive Overview of Methyl thieno[3,2-d]pyrimidine-7-carboxylate (CAS No. 1356017-03-2)

Methyl thieno[3,2-d]pyrimidine-7-carboxylate (CAS No. 1356017-03-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. This compound belongs to the thienopyrimidine family, a class of molecules known for their versatile applications in drug discovery and organic electronics. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and fluorescent probes, aligning with current trends in targeted therapy and diagnostic imaging.

The molecular structure of Methyl thieno[3,2-d]pyrimidine-7-carboxylate features a fused thiophene and pyrimidine ring system, which enhances its electronic properties and binding affinity to biological targets. This makes it a promising candidate for developing kinase inhibitors, a hot topic in oncology research. Recent studies highlight its role in modulating signal transduction pathways, addressing the growing demand for precision medicine solutions. Additionally, its ester functional group allows for further derivatization, enabling the synthesis of novel analogs with improved pharmacokinetic profiles.

In the context of green chemistry, Methyl thieno[3,2-d]pyrimidine-7-carboxylate has been explored as a sustainable intermediate for synthesizing eco-friendly organic semiconductors. With the rise of flexible electronics and biodegradable materials, this compound’s compatibility with low-temperature processing techniques positions it as a viable option for next-generation optoelectronic devices. Industry experts frequently search for high-performance organic materials, and this compound’s balanced charge transport properties make it a subject of ongoing investigation.

From a synthetic chemistry perspective, the preparation of Methyl thieno[3,2-d]pyrimidine-7-carboxylate involves multicomponent reactions and catalytic cyclization methods, which are widely discussed in academic forums. Its CAS number (1356017-03-2) serves as a critical identifier for researchers sourcing high-purity samples for experimental validation. The compound’s stability under ambient conditions further supports its utility in high-throughput screening assays, a key focus area for AI-driven drug discovery platforms.

Beyond pharmaceuticals, Methyl thieno[3,2-d]pyrimidine-7-carboxylate has potential applications in agrochemicals, particularly in designing plant growth regulators. As sustainable agriculture gains traction, the demand for novel bioactive scaffolds has increased, making this compound a relevant subject for agrochemical R&D. Its mechanism of action, possibly involving enzyme inhibition, aligns with the industry’s shift toward low-residue crop protection agents.

In summary, Methyl thieno[3,2-d]pyrimidine-7-carboxylate (CAS No. 1356017-03-2) exemplifies the intersection of medicinal chemistry and advanced materials science. Its adaptability to diverse research domains—from cancer therapeutics to organic electronics—ensures its continued relevance in scientific literature. For researchers seeking structure-activity relationships or material optimization strategies, this compound offers a robust foundation for innovation.